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Compound of Interest

Compound Name: Dowex 50

Cat. No.: B083139 Get Quote

Product Identification and Properties
Dowex® 50 is a bead-form, strongly acidic cation exchange resin. It consists of a polystyrene

matrix cross-linked with divinylbenzene and functionalized with sulfonic acid groups.[1][2][3] It

is widely used in applications such as deionization, chemical separation, and as a catalyst.[2]

The resin is typically supplied as moist, beige to tan or greenish-tan spheres.[4][5]

Table 1: Physical and Chemical Properties
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Property Value References

Physical State Solid beads [4]

Appearance
Beige, Pale cream to pale

brown or tan
[2][4]

Odor Odorless [6]

Solubility Insoluble in water [5][6][7][8]

pH 3.0 (in aqueous suspension) [5]

Autoignition Temperature >500 °C / 932 °F [4][7][9][10]

Density ~0.802 g/mL [5]

Moisture Content 50-58%

Matrix
Polystyrene-divinylbenzene

(DVB)
[3]

Functional Group Sulfonic Acid [2]

Hazard Identification and Toxicology
The primary hazard associated with Dowex® 50 is the risk of serious eye damage.[4][10][11]

[12][13][14] It may also cause skin and respiratory tract irritation.[15][13][16] The material is

stable under normal conditions but is incompatible with strong oxidizing agents.[7][9][12]

Thermal decomposition can release irritating and toxic gases, including sulfur oxides, carbon

monoxide, and carbon dioxide.[4][7][9][12]

Table 2: Toxicological Data
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Endpoint Result Species References

Acute Oral Toxicity

(LD50)
> 5000 mg/kg Rat [6][7][10]

Acute Dermal Toxicity

(LD50)
> 2000 mg/kg (ATE) Not specified [4]

Serious Eye

Damage/Irritation

Category 1: Causes

serious eye

damage/burns

Not applicable [4][10][11][12][13][14]

Skin

Corrosion/Irritation

May cause skin

irritation
Not applicable [15][13]

Respiratory Irritation

May cause respiratory

tract irritation from

dust

Not applicable [15]

Carcinogenicity
Not considered

carcinogenic
Not applicable [13]

ATE: Acute Toxicity Estimate

Personal Protective Equipment (PPE)
The selection and use of appropriate PPE are mandatory to minimize exposure and ensure

personal safety when handling Dowex® 50 resin.

Table 3: Recommended Personal Protective Equipment
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PPE Category Specification Rationale References

Eye Protection

Safety glasses with

side-shields or

chemical safety

goggles (conforming

to EN 166 or OSHA

29 CFR 1910.133)

To protect against

dust particles and

prevent serious eye

damage.

[7][11][16][17]

Hand Protection

Chemically resistant

gloves (e.g., nitrile

rubber)

To prevent skin

contact and potential

irritation.

[15][6][11][16][17]

Body Protection

Long-sleeved

laboratory coat or

appropriate protective

clothing

To prevent skin

exposure.
[15][9][11]

Respiratory Protection

Generally not required

with adequate

ventilation. If dust is

generated, use a

NIOSH/MSHA or

European Standard

EN 149 approved

respirator.

To prevent respiratory

tract irritation from

airborne particles.

[4][15][9][11]

The following diagram illustrates the decision-making process for selecting the appropriate

level of PPE.
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Task: Handling Dowex® 50

Required Base PPE:
- Safety Glasses/Goggles

- Lab Coat
- Gloves

Potential for dust generation?

Add NIOSH-approved
respirator

Yes

Proceed with work in
well-ventilated area

No

Click to download full resolution via product page

Caption: PPE Selection Workflow for Dowex® 50.

Experimental Protocols and Handling Procedures
Strict adherence to proper handling and storage protocols is essential for maintaining a safe

laboratory environment.

General Handling
Ventilation: Always work in a well-ventilated area. A fume hood may be necessary for

procedures that could generate dust or when using the resin with volatile substances.[4][11]

[17]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b083139?utm_src=pdf-body-img
https://www.uvm.edu/cosmolab/msds/CationDowexresinmsds.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_DOWEX_R_50WX2_Ion_Exchange_Resin.pdf
https://www.geneseo.edu/sites/default/files/users/247/Dowex%C2%AE%2050WX8%20hydrogen%20form.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid Dust: Avoid creating dust when transferring the resin from its container. Use a scoop or

spatula for transfers.[4][9][11][17]

Hygiene: Wash hands and forearms thoroughly after handling.[11][16] Do not eat, drink, or

smoke in the work area.[11]

Container Management: Keep the container tightly closed when not in use to prevent

contamination and spills.[7][9][11]

Storage
Store Dowex® 50 in a dry, cool, and well-ventilated area.[7][9][11]

Keep containers tightly sealed to prevent moisture absorption.[7][9][11]

Store away from incompatible materials, particularly strong oxidizing agents.[7][9][11][12]

First Aid Measures
Immediate and appropriate first aid is critical in case of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to rinse under the eyelids.[15][11][12] Remove contact lenses if present and easy to do.

Seek immediate medical attention.[4][11][12]

Skin Contact: Wash off immediately with soap and plenty of water.[11][16] Remove any

contaminated clothing.[15][7] If irritation develops, seek medical attention.[11]

Inhalation: Move the individual to fresh air.[4][15][11] If breathing is difficult, administer

oxygen. If the individual is not breathing, provide artificial respiration. Seek immediate

medical attention.[4][7]

Ingestion: Do not induce vomiting.[11] If the person is conscious, have them rinse their

mouth with water and drink plenty of water.[4][7][12] Never give anything by mouth to an

unconscious person and seek immediate medical attention.[7][11]

Spill Management and Disposal
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In the event of a spill, prompt and correct action is necessary to mitigate risks.

Spill Response Protocol
The following protocol outlines the steps for managing a solid spill of Dowex® 50.

Alert Personnel: Notify personnel in the immediate area of the spill.

Evacuate: Evacuate non-essential personnel from the spill area.[18]

Ventilate: Ensure the area is well-ventilated.[18][19]

PPE: Don the appropriate personal protective equipment as detailed in Section 3.[7][17]

Containment: Prevent further spreading of the spilled material.[11]

Cleanup: Carefully sweep or vacuum up the material, avoiding dust generation, and place it

into a suitable, labeled container for disposal.[4][9][17][20]

Decontaminate: Thoroughly wash the affected area with a mild detergent solution and water.

[21][22]

Dispose: Place all cleanup materials (e.g., contaminated paper towels, gloves) into a sealed

bag and dispose of them along with the spilled resin according to institutional and local

regulations.[21][22]

The diagram below provides a logical workflow for responding to a spill.
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Spill Occurs

Assess Spill Size
& Hazard

Minor Spill
(Lab personnel can handle)

Small & Controllable

Major Spill
(Evacuate & Call EHS)

Large, Unknown, or Hazardous

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Contain Spill
(Prevent Spreading)

3. Clean Up Spill
(Sweep, avoid dust)

4. Decontaminate Area
(Wash with soap & water)

5. Dispose of Waste
(Follow local regulations)

Spill Managed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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